Cas no 2680815-87-4 (benzyl 3-(4-bromophenyl)methyl-3-ethylazetidine-1-carboxylate)

• Product Name: benzyl 3-(4-bromophenyl)methyl-3-ethylazetidine-1-carboxylate
• CAS No: 2680815-87-4
• MF: C₂₀H₂₂BrNO₂
• MW: 388.298184871674
• CID: 5625766
• PubChem ID: 165929300
• Update Time: 2025-05-24

benzyl 3-(4-bromophenyl)methyl-3-ethylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28302468
• benzyl 3-[(4-bromophenyl)methyl]-3-ethylazetidine-1-carboxylate
• 2680815-87-4
• benzyl 3-(4-bromophenyl)methyl-3-ethylazetidine-1-carboxylate

• Inchi： 1S/C20H22BrNO2/c1-2-20(12-16-8-10-18(21)11-9-16)14-22(15-20)19(23)24-13-17-6-4-3-5-7-17/h3-11H,2,12-15H2,1H3
• InChI Key： UNCCYZWIJXPGRX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC1(CC)CN(C(=O)OCC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 387.08339g/mol
• Monoisotopic Mass: 387.08339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl 3-(4-bromophenyl)methyl-3-ethylazetidine-1-carboxylate

Benzyl 3-(4-Bromophenyl)methyl-3-Ethylazetidine-1-Carboxylate: A Comprehensive Overview

Benzyl 3-(4-bromophenyl)methyl-3-ethylazetidine-1-carboxylate, with CAS No. 2680815-87-4, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structural features, which include a benzyl group, an azetidine ring, and a carboxylate moiety. The presence of the bromine atom in the 4-position of the phenyl ring further enhances its chemical reactivity and biological activity. Recent studies have highlighted its potential applications in drug delivery systems and as a precursor for advanced materials.

The synthesis of benzyl 3-(4-bromophenyl)methyl-3-ethylazetidine-1-carboxylate involves a multi-step process that typically begins with the preparation of the azetidine ring. This is achieved through a nucleophilic substitution reaction between an ethylenediamine derivative and an alkyl halide. The subsequent introduction of the benzyl group and the bromophenyl substituent requires precise control over reaction conditions to ensure high yields and purity. Researchers have recently explored alternative synthetic pathways that utilize catalytic asymmetric synthesis, which not only improves efficiency but also reduces environmental impact.

One of the most intriguing aspects of this compound is its ability to form self-assembled structures under specific conditions. Studies have shown that benzyl 3-(4-bromophenyl)methyl-3-ethylazetidine-1-carboxylate can form nanoscale fibers when dissolved in polar solvents, a property that makes it a promising candidate for use in nanotechnology applications. These fibers exhibit remarkable mechanical strength and thermal stability, attributes that are highly desirable in advanced materials such as high-performance polymers and composite materials.

In the pharmaceutical industry, this compound has been investigated as a potential drug delivery vehicle. Its amphiphilic nature allows it to form micelles that can encapsulate hydrophobic drugs, enhancing their solubility and bioavailability. Recent experiments have demonstrated that benzyl 3-(4-bromophenyl)methyl-3-ethylazetidine-1-carboxylate can effectively deliver anticancer agents to target cells, significantly improving treatment efficacy while reducing systemic toxicity. This has led to increased interest in its use as a platform for targeted drug delivery systems.

Moreover, the bromine substituent in the phenyl ring plays a crucial role in modulating the electronic properties of the molecule. This feature has been exploited in various catalytic applications, where the compound acts as a ligand to stabilize metal catalysts during reactions. For instance, recent research has shown that benzyl 3-(4-bromophenyl)methyl-3-ethylazetidine-1-carboxylate can enhance the catalytic activity of palladium complexes in cross-coupling reactions, which are essential in organic synthesis.

The future outlook for benzyl 3-(4-bromophenyl)methyl-3-ethylazetidine-1-carboxylate is highly promising. With ongoing advancements in synthetic methodologies and materials science, this compound is expected to find new applications in fields such as biotechnology, electronics, and energy storage. Its unique combination of structural features and functional properties positions it as a key player in the development of next-generation materials and therapeutic agents.